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Compound of Interest

Compound Name: S 82-5455

Cat. No.: B1680455

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper handling and disposal of S 82-
5455, a floxacrine derivative identified as 7-chloro-1-(4N-methylpiperazino-1N-imino)-10-
hydroxy-1,2,3,4-tetrahydro-3-(4-trifluoromethylphenyl)-9(10H)-acridone. Due to its chemical
nature as a halogenated acridine derivative, S 82-5455 must be managed as hazardous
chemical waste to ensure laboratory safety and environmental protection.

: | Identificati | :

Property Value

7-chloro-1-(4N-methylpiperazino-1N-imino)-10-
Chemical Name hydroxy-1,2,3,4-tetrahydro-3-(4-
trifluoromethylphenyl)-9(10H)-acridone

Synonym S 82-5455

CAS Number 90832-34-1[1]
Molecular Formula C25H24CIF3N40O2[1]
Molecular Weight 504.94 g/mol

Hazard Profile of Acridine Derivatives
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While specific toxicological data for S 82-5455 is limited, the known hazards associated with
acridine derivatives should be applied as a precautionary measure. Acridine compounds are
generally considered to be:

Harmful if swallowed.[2]

Causes skin and serious eye irritation.[2]

May cause respiratory irritation.[2]

Suspected of causing genetic defects and cancer.

Very toxic to aquatic life with long-lasting effects.

Immediate Safety and Handling Precautions

Before handling S 82-5455, it is imperative to wear appropriate Personal Protective Equipment
(PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat. All
manipulations of the compound and its waste should be performed inside a certified chemical
fume hood to prevent inhalation of dust or vapors.

Step-by-Step Disposal Protocol

The proper disposal of S 82-5455 is critical. The following protocol outlines the necessary steps
for its safe management as hazardous waste.

1. Waste ldentification and Segregation:

o All materials that have come into contact with S 82-5455, including unused product,
solutions, and contaminated labware (e.g., gloves, pipette tips, vials), must be treated as
hazardous waste.

e Segregate waste streams to avoid dangerous reactions. As S 82-5455 is a halogenated
organic compound, it must be collected separately from non-halogenated organic waste.

» Separate solid waste from liquid waste.

2. Waste Collection and Labeling:
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e Solid Waste: Collect in a designated, leak-proof container clearly labeled "Halogenated
Organic Solid Waste" and list 'S 82-5455".

e Liquid Waste: Collect in a compatible, sealed container (e.g., glass or polyethylene). Label
the container "Halogenated Organic Liquid Waste" and specify the contents, including S 82-
5455 and any solvents used.

o Ensure all container lids are securely fastened to prevent spills or evaporation.

3. Storage:

o Store waste containers in a designated and secure Satellite Accumulation Area.
» Do not overfill waste containers; a maximum of 90% capacity is recommended.
4. Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

» Under no circumstances should S 82-5455 or its solutions be disposed of down the drain or
in regular trash.

e The recommended disposal method for halogenated compounds is incineration at high
temperatures (around 1200 K) to prevent the formation of toxic byproducts like dioxins and
furans.

Spill and Decontamination Procedures

In the event of a spill, the following steps should be taken:
o For a solid spill: Carefully sweep or vacuum the material, avoiding dust generation.
e For a liquid spill: Absorb the material with an inert absorbent such as vermiculite or sand.

» Decontamination: Thoroughly clean the spill area with a suitable solvent, followed by soap
and water.
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o Waste Collection: Collect all cleaning materials and contaminated absorbents as hazardous
waste.

» Reporting: Report the spill to your laboratory supervisor and EHS department in accordance
with your institution's policies.

Experimental Protocols

Detailed experimental protocols involving S 82-5455 should always be conducted under the
guidance of established laboratory safety procedures and a thorough risk assessment. As a
research compound, specific experimental methodologies will vary depending on the study's
objectives.

Mandatory Visualizations
Disposal Workflow for S 82-5455
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Caption: Workflow for the safe disposal of S 82-5455 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5455]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680455#s-82-5455-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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